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CAS Number: 934986-60-4

This technical guide provides a comprehensive overview of 2,4,6-Trichlorophenyl 1-
ethanesulfonate, a chemical compound with potential applications in organic synthesis and
drug development. Given the limited publicly available data on this specific molecule, this
document synthesizes information from closely related analogs and foundational chemical
principles to offer insights into its properties, synthesis, and potential utility. This guide is
intended for researchers, scientists, and professionals in the field of drug development.

Molecular Overview and Physicochemical
Properties

2,4,6-Trichlorophenyl 1-ethanesulfonate is an organic molecule characterized by a 2,4,6-
trichlorophenyl ring attached to an ethanesulfonate group. The presence of three electron-
withdrawing chlorine atoms on the phenyl ring significantly influences the compound's
reactivity, making the 2,4,6-trichlorophenoxy group a good leaving group in nucleophilic
substitution reactions.
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Table 1: Physicochemical Properties of 2,4,6-Trichlorophenyl 1-ethanesulfonate

Property Value Source
CAS Number 934986-60-4 [11[2]
Molecular Formula CsH7CI303S [1][3]
Molecular Weight 289.56 g/mol [11[3]
Melting Point 72-74 °C (Predicted) [1]
Boiling Point 395.0 £ 42.0 °C (Predicted) [1]
Density 1.549 + 0.06 g/cm3 (Predicted) [1]

Synthesis and Reaction Mechanisms

While a specific, peer-reviewed synthesis protocol for 2,4,6-Trichlorophenyl 1-
ethanesulfonate is not readily available in the public domain, its synthesis can be reliably
inferred from standard organic chemistry principles and established procedures for analogous
compounds, such as 2,4,6-trichlorophenyl methanesulfonate.[4] The most probable synthetic
route involves the reaction of 2,4,6-trichlorophenol with ethanesulfonyl chloride in the presence
of a base.

Proposed Synthesis Workflow

The reaction proceeds via a nucleophilic attack of the 2,4,6-trichlorophenoxide ion on the
electrophilic sulfur atom of ethanesulfonyl chloride.
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Figure 1: Proposed synthesis of 2,4,6-Trichlorophenyl 1-ethanesulfonate.

Detailed Experimental Protocol (Hypothetical)

This protocol is adapted from the synthesis of related sulfonate esters and should be optimized

for the specific reactants.

» Dissolution: Dissolve 2,4,6-trichlorophenol (1.0 eq) in a suitable aprotic solvent (e.qg.,
dichloromethane, tetrahydrofuran) under an inert atmosphere (e.g., nitrogen or argon).

o Base Addition: Add a non-nucleophilic base, such as triethylamine (1.2-1.5 eq) or pyridine, to
the solution. The base acts as a proton scavenger to deprotonate the phenol and neutralize
the HCI byproduct formed during the reaction.

» Sulfonylation: Cool the reaction mixture in an ice bath (0-5 °C). Slowly add ethanesulfonyl
chloride (1.1-1.3 eq) dropwise to the stirred solution. The exothermic nature of the reaction
necessitates slow addition and cooling to prevent side reactions.
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» Reaction Monitoring: Allow the reaction to warm to room temperature and stir for a
designated period (typically 2-12 hours). Monitor the reaction progress by thin-layer
chromatography (TLC) or high-performance liquid chromatography (HPLC) until the starting
material is consumed.

o Workup: Upon completion, quench the reaction with a dilute aqueous acid solution (e.g., 1M
HCI) to neutralize any remaining base. Separate the organic layer, and wash it sequentially
with water and brine.

 Purification: Dry the organic layer over an anhydrous drying agent (e.g., Na2SO4 or MgSOa),
filter, and concentrate the solvent in vacuo. The crude product can be purified by
recrystallization from a suitable solvent system (e.g., ethanol/water, hexanes) or by column
chromatography on silica gel.

Potential Applications in Research and
Development

Based on the chemistry of analogous compounds, 2,4,6-Trichlorophenyl 1-ethanesulfonate
holds potential in several areas of chemical research and drug development.

Reagent in Organic Synthesis

The primary utility of this compound is likely as a reagent for introducing the ethanesulfonyl
group into other molecules. The 2,4,6-trichlorophenoxide is an excellent leaving group,
facilitating nucleophilic substitution reactions. This makes the compound a valuable precursor
for the synthesis of sulfonamides and other sulfonate esters.[5]

The sulfonamide functional group is a key component in a wide range of pharmaceuticals,
including antibiotics and diuretics.[5] The use of 2,4,6-trichlorophenyl sulfonate esters offers
advantages over other sulfonating agents, such as lower toxicity and reduced cost of the
starting phenol.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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